Cas no 2229518-40-3 (1-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229518-40-3
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 6503046
• PubChem ID: 165828276
• Update Time: 2025-10-29

1-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229518-40-3
• EN300-1916947

• Inchi： 1S/C11H13BrO2S/c1-6-4-7(12)8(15-6)11(9(13)14)5-10(11,2)3/h4H,5H2,1-3H3,(H,13,14)
• InChI Key： NPHIPQLMZJLGNY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 287.98196g/mol
• Monoisotopic Mass: 287.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65.5Ų

Additional information on 1-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

1-(3-Bromo-5-Methylthiophen-2-yl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound 1-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 2229518-40-3, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a bromine atom, a methylthiophene ring, and a cyclopropane carboxylic acid moiety. The presence of these groups contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of thiophene derivatives in the development of novel materials and pharmaceutical agents. The methylthiophene ring in this compound serves as a versatile platform for further chemical modifications, enabling the synthesis of derivatives with enhanced biological activity. For instance, researchers have explored the use of this compound as a precursor for designing anti-inflammatory and anticancer agents. The bromine atom at the 3-position of the thiophene ring introduces additional reactivity, making it an ideal candidate for substitution reactions that can lead to diverse functionalized products.

The cyclopropane carboxylic acid moiety in this compound is another key feature that contributes to its uniqueness. Cyclopropane rings are known for their strained geometry, which often leads to interesting electronic properties and reactivity. In this case, the cyclopropane ring is substituted with two methyl groups at the 2-position, further stabilizing the structure and enhancing its chemical stability. This makes the compound suitable for applications requiring high thermal and chemical resistance.

From a synthetic perspective, the preparation of 1-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The synthesis typically begins with the preparation of the methylthiophene derivative, followed by its coupling with a cyclopropane carboxylic acid derivative under optimized conditions. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol in the synthesis of this compound.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead molecule for drug development due to its ability to modulate key biological targets. For example, studies have demonstrated that derivatives of this compound can inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its unique structure makes it a valuable building block for constructing more complex molecules with tailored functionalities.

The environmental impact of this compound is another area of interest. Given its structural complexity and stability, researchers are exploring its biodegradation pathways to assess its environmental fate. Preliminary studies indicate that under specific conditions, such as those found in wastewater treatment systems, this compound can undergo microbial degradation into less complex products. However, further research is needed to fully understand its environmental behavior and potential risks.

In conclusion, 1-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No: 2229518-40-3) is a fascinating organic molecule with a wide range of potential applications. Its unique structure and reactivity make it an attractive target for both academic research and industrial development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.